N-(2-fluorophenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
• InChI: InChI=1S/C18H22FNO6/c1-17(2)23-11-12(24-17)14-16(26-18(3,4)25-14)22-13(11)15(21)20-10-8-6-5-7-9(10)19/h5-8,11-14,16H,1-4H3,(H,20,21)
• InChI Key: ISJGDIULGGMPOM-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)NC4=CC=CC=C4F)C
• Molecular Formula: C18H22FNO6
• Molecular Weight: 367.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a pyran ring, which is a six-membered heterocyclic ring with one oxygen atom and five carbon atoms. The pyran ring is substituted with a carboxamide group (CONH2), which is a common functional group in bioactive molecules. The molecule also contains two dioxolane rings, which are five-membered rings with two oxygen atoms. The presence of a fluorophenyl group indicates that the compound has a fluorine atom attached to a phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific locations of these groups on the pyran ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the specific arrangement of atoms would all influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it would interact with specific proteins or enzymes in the body to exert its effects.

Future Directions

The future directions for this compound would depend on its intended use. If it shows promise in preliminary studies, it could be further developed and studied for potential applications.